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Compound of Interest

Compound Name: Pimozide-d4-1

Cat. No.: B14862191 Get Quote

For researchers, scientists, and drug development professionals requiring a stable isotope-

labeled internal standard for the quantification of Pimozide, Pimozide-d4 is the designated

reference material. This technical guide provides an in-depth overview of its commercial

availability, key technical data, and a general protocol for its application in analytical

methodologies.

Commercial Availability and Specifications
Pimozide-d4 is available from several specialized chemical suppliers. The following table

summarizes the key quantitative information from various commercial sources to facilitate

comparison.
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Supplier
Catalog/P
roduct
Number

Molecular
Formula

CAS
Number
(Unlabele
d)

Purity

Deuteriu
m
Incorpora
tion

Storage

Cayman

Chemical
28617[1]

C₂₈H₂₅D₄F

₂N₃O[1]

2062-78-

4[2][3]

≥98%

(Pimozide)

[1]

≥99% (d₁-

d₄)[1]
-20°C[1][3]

Acanthus

Research

ACB-

161030-

0068[4]

C₂₈H₂₅D₄F

₂N₃O[4]

2062-78-

4[4]

Not

specified

Not

specified

Not

specified

Simson

Pharma

P670001[5

]

C₂₈H₂₅D₄F

₂N₃O[5]

Not

Applicable

Not

specified

Not

specified

Not

specified

Veeprho
Not

specified

C₂₈H₂₅D₄F

₂N₃O[6]

Not

Applicable

Not

specified

Not

specified

Not

specified

TLC

Pharmaceu

tical

Standards

P-801[7]
C₂₈H₂₅D₄F

₂N₃O[7]

Not

Applicable

Not

specified

Not

specified

Not

specified

Note: Researchers should always request a lot-specific Certificate of Analysis (CoA) from the

supplier for detailed purity and characterization data.

Physicochemical Properties of Pimozide (Parent
Compound)
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Property Value Source

Molecular Formula C₂₈H₂₉F₂N₃O [2][3][8]

Molecular Weight 461.6 g/mol [2][3]

CAS Number 2062-78-4 [2][3][8][9]

Melting Point 214-218 °C [9]

UV/Vis (λmax) 283 nm [2][3]

Solubility

Soluble in DMSO and DMF

(~30 mg/ml), and ethanol (~3

mg/ml).[3]

[3]

Mechanism of Action: Dopamine Receptor
Antagonism
Pimozide, the unlabeled parent compound, primarily functions as a dopamine receptor

antagonist with high affinity for D₂, D₃, and D₄ receptors.[1][2] Its therapeutic effects in

conditions like Tourette syndrome are attributed to this mechanism. The diagram below

illustrates the simplified signaling pathway.
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Caption: Simplified diagram of Pimozide's antagonistic action on dopamine D2 receptors.
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Experimental Protocol: Use of Pimozide-d4 as an
Internal Standard
Pimozide-d4 is intended for use as an internal standard for the quantification of pimozide in

biological matrices by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS).[1] The following is a generalized workflow.

1. Preparation of Stock Solutions:

Pimozide Standard: Prepare a stock solution of unlabeled Pimozide in a suitable organic

solvent (e.g., methanol, acetonitrile).

Pimozide-d4 Internal Standard (IS): Prepare a stock solution of Pimozide-d4 in the same

solvent.[1]

2. Calibration Curve Preparation:

Create a series of calibration standards by spiking a known amount of the Pimozide-d4

internal standard solution and varying concentrations of the Pimozide standard solution into

a blank biological matrix (e.g., plasma, urine).

3. Sample Preparation:

To the unknown biological samples, add a known amount of the Pimozide-d4 internal

standard solution.

Perform a sample extraction procedure (e.g., solid-phase extraction, liquid-liquid extraction)

to isolate the analyte and internal standard.

Evaporate the solvent and reconstitute the residue in a suitable mobile phase for LC-MS or

derivatize for GC-MS if necessary.

4. Instrumental Analysis:

Inject the prepared calibration standards and unknown samples into the LC-MS or GC-MS

system.
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Monitor the characteristic parent and product ions for both Pimozide and Pimozide-d4 using

Multiple Reaction Monitoring (MRM) or a similar mass spectrometric technique.

5. Data Analysis:

Calculate the peak area ratio of the analyte (Pimozide) to the internal standard (Pimozide-

d4) for each calibration standard and unknown sample.

Construct a calibration curve by plotting the peak area ratios against the corresponding

concentrations of the Pimozide standards.

Determine the concentration of Pimozide in the unknown samples by interpolating their peak

area ratios from the calibration curve.

The following diagram illustrates this experimental workflow.
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Caption: General workflow for quantification of Pimozide using Pimozide-d4 as an internal

standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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